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For Researchers, Scientists, and Drug Development Professionals

Introduction
Phloxine B, also known as Acid Red 92 or D&C Red No. 28, is a water-soluble red dye with a

range of applications in research and industry.[1] Derived from fluorescein, it is distinguished by

the presence of four bromine atoms and four chlorine atoms in its structure.[2] Its primary uses

in the laboratory include as a biological stain for cytoplasm, connective tissue, and nerve fibers,

often in combination with hematoxylin and saffron in the Hematoxylin-Phloxine-Saffron (HPS)

staining method.[1][2] Beyond its role as a stain, Phloxine B also functions as a viability dye

and exhibits antimicrobial properties.[1][2] This guide provides an in-depth overview of the

safety and handling guidelines for Phloxine B in a laboratory setting.

Chemical and Physical Properties
Phloxine B is a red to brown powder that is soluble in water.[3] Key chemical and physical

properties are summarized in the table below.
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Property Value

Chemical Formula C₂₀H₂Br₄Cl₄Na₂O₅

Molar Mass 829.63 g/mol

Appearance Red to brown powder

Solubility in water Soluble

CAS Number 18472-87-2

Absorption Maximum ~540 nm

Emission Maximum ~564 nm

Safety and Hazard Information
Phloxine B is considered a hazardous substance and requires careful handling to minimize

risk.[4] The primary hazards are eye, skin, and respiratory tract irritation, and it may be harmful

if swallowed.[2]

Hazard Identification:

Eye Irritation: Causes serious eye irritation.[5]

Skin Contact: May cause skin irritation.[2]

Inhalation: Inhalation of dust may cause respiratory tract irritation.[2]

Ingestion: May be harmful if swallowed and can cause irritation of the digestive tract.[2][4]

Toxicological Data:

Test Species Route Value

LD50 Mouse Oral 310 mg/kg

LD50 Rat Oral 8400 mg/kg
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Safe Handling and Storage
Proper handling and storage procedures are crucial to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin exposure.

[2][4]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if exposure limits are

exceeded or if irritation is experienced.[2]

Engineering Controls:

Use in a well-ventilated area.[6] Local exhaust ventilation should be used to keep airborne

concentrations low.[2]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[2]

Keep containers tightly closed.[2]

Experimental Protocols
Phloxine B is a key component in several histological staining protocols. Below are

methodologies for its common applications.

Hematoxylin-Phloxine-Saffron (HPS) Stain
This stain is used to differentiate between collagen, muscle, and cytoplasm.[7]

Solutions:

Phloxine B Solution:
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Phloxine B: 1.5 g

Distilled water: 100 mL

Saffron Solution:

Saffron: 2 g

Absolute ethanol: 100 mL

Hemalum

Saturated aqueous picric acid

Procedure:

Deparaffinize and rehydrate tissue sections to water.

Place in picric acid solution for 5 minutes.

Wash with water to remove the yellow color.

Stain nuclei with hemalum, then differentiate and blue.

Wash well with water.

Place in the Phloxine B solution for 2 minutes.

Wash with tap water for 5 minutes.

Dehydrate thoroughly with absolute ethanol.

Place in the saffron solution for 5 minutes.

Rinse well with absolute ethanol.

Clear in xylene and mount.[3]

Expected Results:
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Nuclei: Blue

Muscle & Cytoplasm: Red

Collagen: Yellow[3]

Spill and Disposal Procedures
Spills:

For small spills, vacuum or sweep up the material and place it into a suitable disposal

container.[2]

Avoid generating dust.[2]

Ensure adequate ventilation.[2]

Clean the spill area thoroughly.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[6]

First Aid Measures
In case of exposure, follow these first aid guidelines:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.[2]

Skin Contact: Flush skin with plenty of water. Remove contaminated clothing. Get medical

aid if irritation develops.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[2]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[2]
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Visualizations
Safe Handling Workflow for Phloxine B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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